Cas no 1019547-42-2 ((3,4-Difluorophenyl)propylamine)

• Product Name: (3,4-Difluorophenyl)propylamine
• CAS No: 1019547-42-2
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 4676347
• Update Time: 2023-08-14

(3,4-Difluorophenyl)propylamine Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluorophenyl)propylamine
• 3,4-difluoro-N-propylaniline

• Inchi： 1S/C9H11F2N/c1-2-5-12-7-3-4-8(10)9(11)6-7/h3-4,6,12H,2,5H2,1H3
• InChI Key： JTFNHBYGSXIRIB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 3.2
• Topological Polar Surface Area: 12